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Compound of Interest

Compound Name: Carbon dioxide

Cat. No.: B100642

For Immediate Implementation: A Guide for Researchers, Scientists, and Drug Development
Professionals

This document provides crucial safety and logistical information for the handling of carbon
dioxide (CO2) in its various forms: solid (dry ice), liquid, and gas. Adherence to these
guidelines is essential for ensuring a safe laboratory environment and minimizing the risks
associated with CO2 exposure, which include asphyxiation, frostbite, and other physiological
effects.

Quantitative Safety Data

Understanding the quantitative parameters of carbon dioxide exposure and the protective
capabilities of your PPE is fundamental to safe handling. The following tables summarize key

data for easy reference and comparison.

Table 1: Occupational Exposure Limits for Carbon Dioxide Gas

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b100642?utm_src=pdf-interest
https://www.benchchem.com/product/b100642?utm_src=pdf-body
https://www.benchchem.com/product/b100642?utm_src=pdf-body
https://www.benchchem.com/product/b100642?utm_src=pdf-body
https://www.benchchem.com/product/b100642?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Concentration Concentration
Regulatory Body Exposure Limit .
(ppm) (mg/m?)
Permissible Exposure
OSHA Limit (PEL) - 8-hour 5,000 ppm 9,000 mg/m3
TWA?
Recommended
NIOSH Exposure Limit (REL) 5,000 ppm 9,000 mg/m3
- 10-hour TWA?
Short-Term Exposure
NIOSH Limit (STEL) - 15 30,000 ppm 54,000 mg/m3
minutes
Immediately
NIOSH Dangerous to Life or 40,000 ppm -

Health (IDLH)

1 TWA: Time-
Weighted Average.[1]
[21[3][4]

Table 2: Temperature Properties of Solid and Liquid Carbon Dioxide

Ke
Substance Temperature (°C) Temperature (°F) e . .
Considerations
) Sublimes directly into
Dry Ice (Solid COz2) -78.5°C -109.3 °F

CO2z gas.[5][6][7]

Rapidly vaporizes and
Liquid COz (at picly vap

] -56.6 °C (Triple Point) -69.9 °F can cause severe
atmospheric pressure)

frosthite.

Table 3: Recommended Hand Protection for Carbon Dioxide
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Temperature .
Form of CO: Glove Type . Material Key Features
Rating
Provides
) Multi-layered excellent
] Cryogenic Down to -196°C ] ) ) ) ]
Solid (Dry Ice) construction with  insulation against
Gloves (-320°F) o
thermal lining extreme cold.[8]
[9][10]
Resistant to
Insulated, Suitable for splashes and
o ) Neoprene, Butyl )
Liquid CO2 waterproof cryogenic provides thermal
Rubber )
gloves temperatures protection.[11]
[12]
Protects against
Leather or other )
] abrasion and
Gas Cylinders sturdy work N/A Leather

gloves

provides a

secure grip.

Experimental Protocols: Safe Handling and Disposal

These step-by-step protocols provide guidance for common laboratory procedures involving

carbon dioxide.

Protocol 1: Handling Solid Carbon Dioxide (Dry Ice)

o Ventilation Assessment: Before handling dry ice, ensure the area is well-ventilated. If working

in a confined space, use a CO2 monitor to ensure levels remain below the OSHA PEL of

5,000 ppm.[5][7]

e Donning PPE:

[¢]

[¢]

o

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[5]
Hand Protection: Wear cryogenic gloves specifically rated for handling dry ice.[8][9][10]

Body Protection: A standard lab coat is sufficient to protect against incidental contact.
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e Handling:
o Use tongs or an insulated scoop to handle dry ice.[13]
o Never touch dry ice with bare skin, as it can cause severe frostbite within seconds.[5][6]
o When weighing dry ice, place it in a secondary container to avoid damaging the balance.
o Storage:
o Store dry ice in a well-ventilated, insulated container such as a Styrofoam chest.[5][7]

o Crucially, never store dry ice in a sealed, airtight container. The sublimation of dry ice will
cause a rapid pressure buildup, leading to a risk of explosion.[5][6]

o Do not store dry ice in walk-in cold rooms or other poorly ventilated areas.[7]
o Disposal of Unused Dry Ice:
o Allow the dry ice to sublimate in a well-ventilated area, such as a fume hood.[14]

o Do not dispose of dry ice in sinks, drains, or trash receptacles, as the cold temperature
can cause damage and the accumulating gas can create a hazard.[14]

Protocol 2: Handling Compressed Gas and Liquid
Carbon Dioxide Cylinders

e Cylinder Inspection: Before use, visually inspect the cylinder for any signs of damage, such
as dents or rust. Ensure the valve is not damaged.

e Donning PPE:
o Eye Protection: Wear safety glasses with side shields.

o Hand Protection: Wear leather or other sturdy work gloves when moving or securing
cylinders. When connecting regulators and tubing where there is a risk of exposure to
liquid COz2, wear insulated, waterproof gloves.
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o Foot Protection: Wear closed-toe shoes, preferably safety-toed footwear.

o Transporting Cylinders:

o Always use a cylinder cart with a securing chain to move cylinders.[15]

o Never roll, drag, or drop cylinders.[15]

o Keep the valve cap in place until the cylinder is secured and ready for use.
e Securing Cylinders:

o Cylinders must be securely strapped or chained to a wall or a stable benchtop in an
upright position.

e Operation:
o Use a regulator specifically designed for carbon dioxide.
o Open the cylinder valve slowly and stand to the side of the regulator, not in front of it.
o Check for leaks using a soapy water solution after making connections.

o Storage of Cylinders:

o Store cylinders in a designated, well-ventilated, and dry area away from heat sources and
direct sunlight.[15][16]

o Separate full and empty cylinders.

o Ensure the storage area is clearly marked.

Protocol 3: Disposal of Contaminated PPE

e Segregation: PPE that has been grossly contaminated with any hazardous material during a
procedure involving carbon dioxide should be considered hazardous waste.

e Non-Hazardous PPE: For routine handling of carbon dioxide where no other hazardous
materials are present, disposable gloves and other single-use PPE can typically be disposed
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of as general waste.

o Decontamination of Reusable PPE:

o Safety glasses and face shields should be cleaned and disinfected according to standard
laboratory procedures.

o For extensive contamination, specialized cleaning methods may be necessary. A liquid
CO: cleaning process has been shown to be effective in decontaminating firefighter PPE
from various toxins and could be considered for heavily soiled reusable items.[17][18][19]
[20]

» Disposal of Contaminated Single-Use PPE:

o Place contaminated disposable PPE in a designated, labeled hazardous waste container.
[21][22]

o Follow your institution's specific guidelines for the disposal of hazardous waste.[21]

Visual Safety Workflows

To further clarify the decision-making process for selecting and using PPE, the following
diagrams illustrate the logical relationships in safety protocols.
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PPE Selection for Carbon Dioxide Handling

Identify Form of Carbon Dioxide

/mﬂ
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Caption: PPE selection based on the form of carbon dioxide being handled.
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Decision Tree for PPE Disposal

PPE Used with Carbon Dioxide

Is PPE contaminated with other hazardous materials?
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Caption: Logical steps for the proper disposal of used PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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